Cas no 1261754-87-3 (3,5-Bis(2-(trifluoromethoxy)phenyl)-2-methoxypyridine)

• Product Name: 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-methoxypyridine
• CAS No: 1261754-87-3
• MF: C₂₀H₁₃F₆NO₃
• MW: 429.312546491623
• CID: 4791180
• Update Time: 2025-06-12

3,5-Bis(2-(trifluoromethoxy)phenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-methoxypyridine

• Inchi： 1S/C20H13F6NO3/c1-28-18-15(14-7-3-5-9-17(14)30-20(24,25)26)10-12(11-27-18)13-6-2-4-8-16(13)29-19(21,22)23/h2-11H,1H3
• InChI Key： WOFGPRQBDGITFQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(=NC=C(C2C=CC=CC=2OC(F)(F)F)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 544
• XLogP3: 6.8
• Topological Polar Surface Area: 40.6

Additional information on 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-methoxypyridine

Recent Advances in the Study of 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-methoxypyridine (CAS: 1261754-87-3)

3,5-Bis(2-(trifluoromethoxy)phenyl)-2-methoxypyridine (CAS: 1261754-87-3) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a modulator of specific biological targets, particularly in the context of neurological disorders and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-methoxypyridine involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic methodologies have improved the scalability of this compound, making it more accessible for further research. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity, while computational modeling has provided insights into its molecular interactions with target proteins.

In preclinical studies, 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-methoxypyridine has demonstrated promising activity as a selective inhibitor of certain enzymes involved in inflammatory pathways. For instance, it has been shown to attenuate the production of pro-inflammatory cytokines in cell-based assays, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and multiple sclerosis. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative diseases like Alzheimer's and Parkinson's.

Despite these encouraging results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-methoxypyridine. Current research is focused on structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with the goal of translating these findings into viable treatments.

In conclusion, 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-methoxypyridine (CAS: 1261754-87-3) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and collaboration will be essential to fully realize its potential in addressing unmet medical needs.